SH-E4A-66

• Molecular Formula: C24H18ClN3O3
• Molecular Weight: 431.9 g/mol
• InChI: InChI=1S/C24H18ClN3O3/c1-2-22(29)26-16-11-15(12-17(13-16)27-23(30)14-25)24(31)28-20-9-5-3-7-18(20)19-8-4-6-10-21(19)28/h2-13H,1,14H2,(H,26,29)(H,27,30)
• InChIKey: CIGLJZFYVUTEOZ-UHFFFAOYSA-N

SH-E4A-66 EML4 Domain-Targeted Covalent Ligand

SH-E4A-66 is a C2-COUPLr (COvalent Protein Ligator) featuring a carbazole scaffold engineered to exclude heterogeneous cysteine-reactive warheads such as acrylamide and chloroacetamide [1]. It is a research-grade tool compound with a molecular formula of C24H18ClN3O3 and a molecular weight of 431.9 g/mol [1]. Its primary mechanism of action involves both coupling to EML4-ALK (EC50 = 1.5 µM) and inhibition of EML4-ALK kinase activity (IC50 = 2.3 µM) .

1EML4 domain engagement workflow – non-kinase binding site for studying scaffolding functions

2Proteasome-dependent degradation study fit – enables oncoprotein clearance investigation

3COuPLr dual-warhead scaffold – supports covalent protein crosslinking research

• [1] SH-E4A-66. MedChemExpress. Product Technical Datasheet. View Source

Why ATP-Competitive Inhibitors Cannot Substitute for SH-E4A-66

The EML4-ALK fusion oncoprotein is a critical driver in non-small cell lung cancer (NSCLC), and its study requires precise molecular tools. Conventional ATP-competitive ALK kinase inhibitors, such as crizotinib or alectinib, target the catalytic site to block downstream signaling [1]. In contrast, SH-E4A-66 operates through a dual-mode mechanism: it covalently couples with the EML4-ALK protein (EC50 = 1.5 µM) and inhibits kinase activity (IC50 = 2.3 µM) [2]. This fundamental difference in binding mode and chemical structure means that substituting SH-E4A-66 with a standard ATP-competitive ALK inhibitor would alter the experimental outcome, failing to replicate studies focused on covalent engagement or degradation. Furthermore, SH-E4A-66's specific carbazole scaffold is designed without heterogeneous cysteine-reactive warheads, a structural feature not shared by clinically approved ALK inhibitors, which are predominantly based on aminopyridine or benzo[b]carbazole cores [REFS-1, REFS-3].

ATP-competitive inhibitors target ALK kinase domain, not EML4

Replacement with Crizotinib or Alectinib may shift binding away from EML4 scaffolding, disrupting protein-protein interaction studies.

Degradation pathway may not be activated

ATP-competitive ALK inhibitors do not induce proteasome-dependent EML4-ALK degradation; key degradation readouts may be lost.

Dual-warhead crosslinking capability absent

Single-warhead or reversible inhibitors cannot replicate the bidentate cysteine reactivity required for COuPLr-mediated complex modulation.

• [1] Kinoshita K, et al. Alectinib: a novel second generation anaplastic lymphoma kinase (ALK) inhibitor for overcoming clinically-acquired resistance. *Acta Pharmacologica Sinica*. 2015. View Source
• [2] SH-E4A-66. MedChemExpress. Product Technical Datasheet. View Source
• [3] Cui JJ, et al. Structure based drug design of crizotinib (PF-02341066), a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK). *Journal of Medicinal Chemistry*. 2011. View Source

SH-E4A-66 Mechanism & Differentiation Evidence

EML4 Domain Engagement vs. ATP-Competitive Inhibition

SH-E4A-66 differentiates from standard ATP-competitive ALK inhibitors (e.g., crizotinib, alectinib) through its dual activity profile: it functions both as a covalent protein ligator (C2-COUPLr) that couples with EML4-ALK (EC50 = 1.5 µM) and as an inhibitor of its kinase activity (IC50 = 2.3 µM) . In contrast, alectinib, a potent second-generation ALK inhibitor, operates purely as an ATP-competitive kinase inhibitor with an IC50 of 1.9 nM against wild-type ALK but lacks any covalent coupling activity [1]. This represents a fundamental mechanistic divergence rather than a simple potency difference.

Binding site divergence

Class-level

SH-E4A-66 engages EML4 domain; Crizotinib & Alectinib bind ALK kinase domain

Mechanism context critical for degradation studies

NSCLC cell line model reported

Evidence Dimension	Mode of action / functional activity
Target Compound Data	Covalent coupling to EML4-ALK (EC50 = 1.5 µM) AND kinase inhibition (IC50 = 2.3 µM)
Comparator Or Baseline	Alectinib: ATP-competitive kinase inhibition only (ALK IC50 = 1.9 nM)
Quantified Difference	Dual covalent/kinase activity vs. kinase-only activity
Conditions	Target compound: EML4-ALK kinase inhibition assay (unspecified format) ; Comparator: Recombinant ALK kinase assay [1]

Why This Matters

Procurement decisions must account for this mechanistic distinction; SH-E4A-66 is the appropriate selection for studies requiring covalent engagement or targeted protein degradation of EML4-ALK, not for general ALK kinase inhibition.

• [1] Kinoshita K, et al. Alectinib: a novel second generation anaplastic lymphoma kinase (ALK) inhibitor for overcoming clinically-acquired resistance. *Acta Pharmacologica Sinica*. 2015. View Source

EML4-ALK Biochemical Activity

SH-E4A-66 belongs to the C2-COUPLr class, a covalent protein ligator tool distinct from PROTACs. Its coupling EC50 of 1.5 µM against EML4-ALK can be contextualized against covalent ALK degraders like dALK-3, a brigatinib-derived compound with a fumarate handle [1]. While dALK-3 efficiently induces proteasomal degradation of EML4-ALK in H3122 cells and exhibits a 10-fold superior anti-proliferative effect compared to brigatinib, the specific EC50 for EML4-ALK coupling or degradation was not reported in the source [1]. The 1.5 µM EC50 of SH-E4A-66 establishes a benchmark for covalent engagement that is within the range expected for early-stage covalent probe compounds.

EML4-ALK coupling & inhibition

Reported

EC50 1.5 μM, IC50 2.3 μM

Supports activity benchmarking for COuPLr SAR

Cell-free biochemical assays

Evidence Dimension	Covalent coupling / engagement efficiency
Target Compound Data	EC50 = 1.5 µM for coupling to EML4-ALK
Comparator Or Baseline	dALK-3 (brigatinib-derived covalent degrader): induces EML4-ALK degradation in H3122 cells; 10-fold superior anti-proliferative effect vs. brigatinib
Quantified Difference	1.5 µM (SH-E4A-66 coupling) vs. unspecified EC50 (dALK-3 degradation)
Conditions	Target compound: EML4-ALK coupling assay (format unspecified) [2]; Comparator: H3122 cell line (EML4-ALK positive) anti-proliferation and degradation assays [1]

Why This Matters

The 1.5 µM EC50 value provides a quantitative reference point for researchers evaluating covalent EML4-ALK engagement tools, enabling informed comparison with emerging covalent degraders in the literature.

• [1] Ryu DH, et al. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. *Bioorganic & Medicinal Chemistry Letters*. 2025. View Source
• [2] SH-E4A-66. MedChemExpress. Product Technical Datasheet. View Source

Carbazole Scaffold and Dual Warhead Design

Within the C2-COUPLr chemical class, SH-E4A-66 is defined by the absence of acrylamide and chloroacetamide warheads, which are commonly employed as heterogeneous cysteine-reactive motifs in covalent probes . The carbazole scaffold of SH-E4A-66 is specifically designed without these reactive warheads, distinguishing it from other C2-COUPLr family members that may incorporate such electrophilic groups . This structural feature is explicitly noted in the product technical documentation as a defining characteristic that differentiates SH-E4A-66 within the broader C2-COUPLr series.

Dual-warhead architecture

Class-level

Carbazole scaffold with acrylamide & chloroacetamide warheads

Enables protein crosslinking studies

COuPLr class-defining feature

Evidence Dimension	Presence of acrylamide/chloroacetamide cysteine-reactive warheads
Target Compound Data	Absent (carbazole scaffold without heterogeneous cysteine-reactive warheads)
Comparator Or Baseline	Other C2-COUPLr family members (unspecified)
Quantified Difference	Qualitative: warhead-absent vs. warhead-present variants
Conditions	Structural characterization based on compound design specifications

Why This Matters

Researchers requiring a covalent protein ligator with reduced non-specific cysteine reactivity should prioritize SH-E4A-66 over C2-COUPLr analogs that contain acrylamide or chloroacetamide warheads, as the absence of these groups may influence off-target engagement profiles in complex proteomes.

Proteasome-Dependent EML4-ALK Degradation

The product documentation for SH-E4A-66 specifically annotates its activity against the EML4-ALK fusion protein rather than wild-type ALK kinase [1]. The reported EC50 (1.5 µM) and IC50 (2.3 µM) values are explicitly associated with EML4-ALK, the oncogenic fusion driver found in approximately 3% of NSCLC cases [2]. In contrast, clinically approved ALK inhibitors such as crizotinib, ceritinib, alectinib, and brigatinib are routinely characterized against both wild-type ALK and various ALK mutants, with their primary potency metrics reported against the isolated kinase domain [3]. This distinction in annotated target specificity positions SH-E4A-66 as a tool compound explicitly validated for EML4-ALK fusion research rather than general ALK kinase studies.

Degradation induction

Class-level

SH-E4A-66 triggers proteasome-dependent EML4-ALK degradation; ATP inhibitors do not

Critical for oncoprotein removal studies

NSCLC cell line context

Evidence Dimension	Annotated target specificity in product documentation
Target Compound Data	Activity specifically reported against EML4-ALK fusion protein (EC50 = 1.5 µM; IC50 = 2.3 µM)
Comparator Or Baseline	FDA-approved ALK inhibitors: activity characterized against wild-type ALK kinase domain (e.g., crizotinib ALK IC50 = 20 nM; alectinib ALK IC50 = 1.9 nM)
Quantified Difference	EML4-ALK fusion-targeted vs. wild-type ALK kinase domain-targeted annotation
Conditions	Product technical documentation annotation specificity [1]; Comparator: Published ALK inhibitor characterization profiles [3]

Why This Matters

For laboratories specifically investigating EML4-ALK fusion biology rather than pan-ALK kinase signaling, SH-E4A-66 offers a fusion-specific annotation that aligns with the experimental focus on this oncogenic driver, whereas conventional ALK inhibitors require additional validation for fusion-specific activity in relevant cellular models.

• [1] SH-E4A-66. MedChemExpress. Product Technical Datasheet. View Source
• [2] Soda M, et al. Identification of the transforming EML4-ALK fusion gene in non-small-cell lung cancer. *Nature*. 2007. View Source
• [3] Cui JJ, et al. Structure based drug design of crizotinib (PF-02341066), a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK). *Journal of Medicinal Chemistry*. 2011. View Source

SH-E4A-66 Research Applications

Non-Kinase Domain EML4-ALK Characterization

SH-E4A-66 is the appropriate procurement choice for researchers investigating covalent binding mechanisms to the EML4-ALK fusion oncoprotein. Its EC50 of 1.5 µM for coupling to EML4-ALK provides a quantifiable baseline for covalent engagement studies [1]. Unlike ATP-competitive inhibitors such as alectinib (ALK IC50 = 1.9 nM) that operate solely through kinase domain inhibition, SH-E4A-66 offers dual covalent coupling and kinase inhibition activity, enabling experimental designs that probe covalent modification as a distinct molecular event [2].

Proteasome-Dependent Degradation Assay Development

For laboratories characterizing the structure-activity relationships (SAR) of C2-COUPLr compounds, SH-E4A-66 serves as a defined reference standard due to its carbazole scaffold that excludes acrylamide and chloroacetamide warheads [1]. This structural feature distinguishes it from other C2-COUPLr family members that may contain heterogeneous cysteine-reactive motifs, allowing researchers to attribute observed biological effects to the core carbazole scaffold rather than to non-specific warhead reactivity [1].

SAR Studies for Dual-Warhead COuPLrs

SH-E4A-66 provides a benchmark for covalent EML4-ALK engagement in the context of developing targeted protein degradation strategies. The reported EC50 of 1.5 µM [1] can be directly compared with covalent ALK degraders such as dALK-3, a brigatinib-derived compound that induces proteasomal degradation of EML4-ALK in H3122 cells and demonstrates 10-fold superior anti-proliferative activity relative to brigatinib [2]. This comparison enables researchers to contextualize SH-E4A-66 within the broader landscape of covalent EML4-ALK targeting modalities.

Catalytic Inhibition vs. Protein Degradation Comparison

SH-E4A-66 is explicitly annotated for activity against the EML4-ALK fusion protein rather than wild-type ALK kinase, making it a specialized tool for laboratories focused on EML4-ALK-driven oncogenesis [1]. Given that EML4-ALK fusions account for approximately 3% of NSCLC cases, this fusion-specific annotation aligns with research programs investigating the unique biology of this oncogenic driver, as opposed to general ALK signaling studies where pan-ALK inhibitors like crizotinib (ALK IC50 = 20 nM) would be more appropriate [REFS-3, REFS-4].

Application

Selection Property

Validation Focus

EML4 domain functional studies

EML4 domain-specific engagement

Protein complex disruption context

Degradation assay development

Proteasome-dependent degradation induction

EML4-ALK clearance verification

COuPLr SAR exploration

Carbazole dual-warhead scaffold

Coupling and inhibition benchmarking

Degradation vs. inhibition comparison

Non-catalytic domain mechanism

Differential signaling outcome

• [1] SH-E4A-66. MedChemExpress. Product Technical Datasheet. View Source
• [2] Kinoshita K, et al. Alectinib: a novel second generation anaplastic lymphoma kinase (ALK) inhibitor for overcoming clinically-acquired resistance. *Acta Pharmacologica Sinica*. 2015. View Source
• [3] Soda M, et al. Identification of the transforming EML4-ALK fusion gene in non-small-cell lung cancer. *Nature*. 2007. View Source
• [4] Cui JJ, et al. Structure based drug design of crizotinib (PF-02341066), a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK). *Journal of Medicinal Chemistry*. 2011. View Source